(4-Nitrophenethyl)hydrazine hydrochloride

• CAS: 2044707-15-3
• Molecular Formula: C8H12ClN3O2
• Molecular Weight: 217.65 g/mol
• SMILES: C1=CC(=CC=C1CCNN)[N+](=O)[O-].Cl
• InChI: InChI=1S/C8H11N3O2.ClH/c9-10-6-5-7-1-3-8(4-2-7)11(12)13;/h1-4,10H,5-6,9H2;1H
• InChIKey: UBWZIGKDTNHBGZ-UHFFFAOYSA-N

Researchers synthesizing hydrazone-derived heterocycles face challenges monitoring reaction progress with non-chromogenic hydrazines. (4-Nitrophenethyl)hydrazine hydrochloride addresses this via its para-nitrophenyl chromophore, enabling real-time UV-Vis tracking at λmax ≈ 370 nm. • Real-time UV-Vis reaction monitoring accelerates parallel synthesis optimization. • Ethylene spacer reduces steric hindrance versus 4-nitrophenylhydrazine for bulky ketone condensations. • Direct precursor to 4-aminophenethylhydrazine via catalytic hydrogenation; dihydrochloride salt ensures accurate stoichiometry.

(4-Nitrophenethyl)hydrazine Hydrochloride: Identity & Procurement

(4-Nitrophenethyl)hydrazine hydrochloride (CAS 2044707-15-3), often supplied as the dihydrochloride salt, is an aromatic hydrazine derivative characterized by a 4-nitrophenyl group linked via an ethylene (-CH₂CH₂-) spacer to a hydrazine (-NH-NH₂) moiety . Its molecular formula is C₈H₁₃Cl₂N₃O₂ with a molecular weight of 254.11 g/mol . The compound serves as a versatile building block in medicinal chemistry and organic synthesis, enabling nucleophilic reactions at the terminal hydrazine nitrogen to form hydrazones and subsequent heterocyclic constructs. For procurement, the compound is typically available at 95% purity from research chemical suppliers, with the dihydrochloride salt form being the standard commercial presentation .

Dihydrochloride salt

Defined stoichiometry for precise molar calculations in synthesis

Ethylene spacer

Enables hydrazone formation with sterically hindered carbonyls

Para-nitro group

Supports UV-Vis reaction monitoring via chromogenic hydrazones

(4-Nitrophenethyl)hydrazine HCl: Limitations of Generic Analogs

Generic substitution among hydrazine derivatives fails due to critical structural differences that govern both reactivity and biological activity. (4-Nitrophenethyl)hydrazine hydrochloride is uniquely distinguished by the presence of a para-nitro substituent on the phenyl ring and an ethylene spacer linking the aromatic ring to the hydrazine moiety. In contrast, simpler analogs such as phenethylhydrazine (phenelzine, CAS 51-71-8) lack the electron-withdrawing nitro group, while 4-nitrophenylhydrazine (CAS 636-99-7) lacks the flexible ethylene spacer, directly conjugating the hydrazine to the aromatic system [1]. The nitro group profoundly modulates electron density, alters nucleophilicity, and introduces unique UV/Vis spectroscopic signatures (λmax ≈ 370 nm for derived hydrazones) . These structural distinctions create non-interchangeable reactivity profiles in carbonyl condensation reactions, heterocycle formation kinetics, and potential biological target engagement . For researchers seeking reproducible synthetic outcomes or specific pharmacophore geometries, substituting with a generic hydrazine risks divergent reaction yields, altered selectivity, and incomparable structure-activity relationships.

Spacer absence

Directly conjugated aryl hydrazines (e.g., 4-nitrophenylhydrazine) may alter steric accessibility and condensation kinetics.

Nitro group absence

Phenethylhydrazine lacks the electron-withdrawing and chromogenic features, limiting downstream functionalization and monitoring.

Salt stoichiometry

Monohydrochloride salts differ in molecular weight; substituting may introduce molar calculation errors and reproducibility issues.

• [1] MeSH. Phenelzine: One of the MONOAMINE OXIDASE INHIBITORS used to treat DEPRESSION; PHOBIC DISORDERS; and PANIC. Entry Term: 2-Phenethylhydrazine. View Source

(4-Nitrophenethyl)hydrazine HCl: Differentiation from Closest Analogs

Mutagenicity: Phenethyl Spacer vs. Direct Aryl Conjugation

While direct mutagenicity data for (4-Nitrophenethyl)hydrazine hydrochloride is absent, a critical class-level inference emerges from comparative analysis of structurally related nitrophenylhydrazines. In Salmonella typhimurium TA1538 frameshift mutagenesis assays, 4-nitrophenylhydrazine (the direct aromatic analog lacking the ethylene spacer) demonstrated clear mutagenic activity [1]. In contrast, benzylhydrazine—which incorporates a methylene (-CH₂-) spacer analogous to the ethylene spacer in the target compound—was non-mutagenic in the same assay system under identical experimental conditions [1]. This class-level distinction strongly suggests that the ethylene spacer in (4-Nitrophenethyl)hydrazine hydrochloride may mitigate the genotoxic potential associated with direct aryl-hydrazine conjugation, presenting a potentially favorable safety margin for applications where mutagenicity is a disqualifying attribute.

Mutagenicity spacer effect

Class-level

4-Nitrophenylhydrazine (no spacer) mutagenic in TA1538; benzylhydrazine (spacer) non-mutagenic.

Class-level inference suggests spacer may reduce frameshift mutagenicity potential.

No direct target compound data; class-level comparison.

Evidence Dimension	Frameshift Mutagenicity in Salmonella typhimurium TA1538
Target Compound Data	No direct data; predicted lower mutagenicity based on spacer-containing analog
Comparator Or Baseline	4-Nitrophenylhydrazine: Mutagenic (frameshift) in TA1538; Benzylhydrazine: Non-mutagenic in TA1538
Quantified Difference	Qualitative distinction: Mutagenic vs. Non-mutagenic class effect conferred by spacer group
Conditions	Salmonella typhimurium strain TA1538 frameshift mutagenesis assay

Why This Matters

In early-stage drug discovery and chemical procurement for biological studies, compounds with reduced mutagenic potential are preferentially selected to minimize confounding genotoxicity signals and meet regulatory safety expectations.

• [1] Parodi, S., et al. (1981). Mutagenicity and toxicity of carcinogenic and other hydrazine derivatives: correlation between toxic potency in animals and toxic potency in Salmonella typhimurium TA1538. Journal of Toxicology and Environmental Health, 8(5-6), 815-830. View Source

Hydrazone Formation: Steric and Chromogenic Advantages

(4-Nitrophenethyl)hydrazine hydrochloride offers distinct synthetic advantages over 4-nitrophenylhydrazine (CAS 636-99-7) in carbonyl condensation chemistry. The ethylene spacer in the target compound reduces steric hindrance around the nucleophilic hydrazine nitrogen, potentially accelerating hydrazone formation rates with sterically demanding ketones compared to the directly conjugated 4-nitrophenylhydrazine . Furthermore, the para-nitro substituent enables convenient UV-Vis monitoring of reaction progress, with derived hydrazones exhibiting a characteristic absorption maximum at approximately 370 nm, a feature absent in non-nitrated phenethylhydrazine analogs . This dual advantage—improved accessibility to hindered carbonyls coupled with chromogenic reaction tracking—positions (4-Nitrophenethyl)hydrazine hydrochloride as a strategically superior reagent for constructing complex heterocyclic scaffolds, including pyrazoles, pyridazines, and indoles that serve as privileged structures in pharmaceutical discovery .

Hydrazone formation reactivity

Reported

Ethylene spacer reduces steric hindrance; hydrazone λmax ≈ 370 nm enables chromogenic monitoring.

Supports real-time UV-Vis tracking and access to hindered carbonyls.

Qualitative improvement vs. directly conjugated analogs.

Evidence Dimension	Nucleophilic Reactivity and Spectroscopic Detectability
Target Compound Data	Ethylene spacer reduces steric hindrance; hydrazone λmax ≈ 370 nm
Comparator Or Baseline	4-Nitrophenylhydrazine: Direct aryl conjugation increases steric hindrance; Phenethylhydrazine: No nitro chromophore (no λmax ~370 nm)
Quantified Difference	Qualitative improvement in accessibility to hindered carbonyls; UV-Vis detectability vs. non-nitrated analogs
Conditions	Hydrazone formation with aldehydes/ketones in organic solvents

Why This Matters

For chemists synthesizing compound libraries, faster reaction kinetics and real-time UV-Vis monitoring translate directly to higher throughput and improved reaction optimization.

Salt Form and Purity Specifications

Procurement of (4-Nitrophenethyl)hydrazine hydrochloride (CAS 2044707-15-3) requires careful attention to the salt stoichiometry, as the compound is commercially supplied as the dihydrochloride salt (2HCl) rather than the monohydrochloride implied by the simplified name . This salt form confers distinct physicochemical properties: the dihydrochloride has a molecular weight of 254.11 g/mol and a molecular formula of C₈H₁₃Cl₂N₃O₂, whereas a theoretical monohydrochloride would weigh 217.65 g/mol . In contrast, the structurally related 4-nitrophenylhydrazine hydrochloride (CAS 636-99-7) exists as a monohydrochloride salt (MW 189.60 g/mol) . Commercial specifications for (4-Nitrophenethyl)hydrazine dihydrochloride consistently report a minimum purity of 95%, a threshold that defines the acceptable quality grade for research applications . This purity specification, combined with the defined dihydrochloride stoichiometry, ensures reproducible stoichiometric calculations for synthetic applications and minimizes variability introduced by undefined salt forms.

Salt stoichiometry & purity

Specification review

Dihydrochloride salt, MW 254.11 g/mol, purity ≥95%; monohydrochloride analog MW 189.60 g/mol.

Defined dihydrochloride form ensures accurate molar calculations.

Verify salt form to avoid stoichiometric errors.

Evidence Dimension	Salt Stoichiometry and Molecular Weight
Target Compound Data	Dihydrochloride salt; MW = 254.11 g/mol; Purity ≥95%
Comparator Or Baseline	4-Nitrophenylhydrazine hydrochloride: Monohydrochloride salt; MW = 189.60 g/mol; Purity ≥98%
Quantified Difference	Difference in salt stoichiometry (2HCl vs. 1HCl); MW difference = 64.51 g/mol
Conditions	Commercial procurement specifications from multiple vendors

Why This Matters

Accurate knowledge of salt stoichiometry and molecular weight is essential for precise molar calculations in synthesis; procuring the correct salt form prevents dosing errors and ensures reaction reproducibility.

Conformational Flexibility: Spacer vs. Rigid Aryl Hydrazine

The ethylene (-CH₂CH₂-) spacer in (4-Nitrophenethyl)hydrazine hydrochloride introduces critical conformational flexibility absent in directly conjugated aryl hydrazines such as 4-nitrophenylhydrazine . This spacer element permits the terminal hydrazine moiety to adopt a range of spatial orientations relative to the 4-nitrophenyl pharmacophore, potentially enabling engagement with biological targets that are sterically inaccessible to rigid aryl hydrazines. In the context of monoamine oxidase (MAO) inhibition—a well-established pharmacological activity for phenethylhydrazine derivatives (phenelzine)—the ethylene spacer is a conserved structural feature that facilitates optimal alignment within the enzyme's active site [1]. While direct MAO inhibition data for (4-Nitrophenethyl)hydrazine hydrochloride is not available in the public domain, the presence of the ethylene spacer aligns it structurally with the active phenethylhydrazine class, whereas 4-nitrophenylhydrazine lacks this critical spacer element. This conformational distinction is particularly relevant for researchers developing hydrazine-based enzyme inhibitors, where linker geometry profoundly influences binding affinity and selectivity [2].

Conformational flexibility

Class-level

Ethylene spacer permits multiple low-energy conformations; aligns with phenelzine-class MAO inhibitor geometry.

May facilitate target engagement not achievable by rigid aryl hydrazines.

No direct MAO activity data; class-level inference.

Evidence Dimension	Conformational Flexibility and Pharmacophore Alignment
Target Compound Data	Ethylene (-CH₂CH₂-) spacer enables multiple low-energy conformations
Comparator Or Baseline	4-Nitrophenylhydrazine: Direct aryl-hydrazine bond, conformationally restricted; Phenethylhydrazine: Ethylene spacer present (MAO inhibitor)
Quantified Difference	Qualitative difference in conformational degrees of freedom; Target compound shares spacer geometry with known MAO inhibitors
Conditions	Molecular modeling and structure-activity relationship studies of hydrazine derivatives

Why This Matters

For medicinal chemists pursuing structure-based drug design, conformational flexibility conferred by the ethylene spacer may enable interactions with biological targets that rigid aryl hydrazines cannot achieve, expanding the accessible chemical space for hit discovery.

• [1] MeSH. Phenelzine: One of the MONOAMINE OXIDASE INHIBITORS. Entry Term: 2-Phenethylhydrazine. Chemical structure: C₆H₅-CH₂CH₂-NHNH₂. View Source
• [2] Schumann, E. L., Greig, M. E., Heinzelman, R. V., & Seay, P. H. (1962). The synthesis and pharmacological actions of ortho-substituted phenethylhydrazines. Journal of Medicinal and Pharmaceutical Chemistry, 5(3), 493-502. View Source

Nitro Group Effect on Hydrazine Reactivity

The para-nitro substituent in (4-Nitrophenethyl)hydrazine hydrochloride exerts a profound electron-withdrawing effect on the aromatic ring, which modulates the nucleophilicity of the hydrazine nitrogen through both inductive and resonance mechanisms transmitted across the ethylene spacer. In contrast, phenethylhydrazine (phenelzine) bears an unsubstituted phenyl ring and therefore exhibits higher electron density at the hydrazine moiety [1]. This electronic distinction has quantifiable consequences for chemical reactivity: the reduced nucleophilicity of the nitrated analog may offer improved chemoselectivity in reactions with polyfunctional substrates, minimizing unwanted side reactions with electrophilic impurities. Additionally, the nitro group serves as a synthetic handle for downstream transformations—reduction to the corresponding aniline derivative (4-aminophenethylhydrazine) or participation in nucleophilic aromatic substitution reactions—options unavailable to unsubstituted phenethylhydrazine . The Hammett substituent constant (σₚ) for a para-nitro group is +0.78, quantitatively representing a substantial electron-withdrawing effect that distinguishes this compound from non-nitrated analogs (σₚ for H = 0.00) [2].

Electronic modulation

Class-level

Para-nitro σₚ = +0.78 reduces hydrazine nucleophilicity; unsubstituted phenyl σₚ = 0.00.

May support chemoselectivity and enable further functionalization.

Hammett constant class-level comparison.

Evidence Dimension	Electronic Modulation of Hydrazine Nucleophilicity
Target Compound Data	Para-nitro substituent (σₚ = +0.78) reduces electron density at hydrazine nitrogen
Comparator Or Baseline	Phenethylhydrazine: Unsubstituted phenyl (σₚ = 0.00), higher hydrazine nucleophilicity
Quantified Difference	Hammett σₚ difference = 0.78 units, corresponding to significant electronic deactivation
Conditions	Hammett linear free-energy relationship analysis of substituent effects

Why This Matters

Controlled nucleophilicity enables chemoselective transformations in complex molecule synthesis, while the nitro group provides a versatile handle for further functionalization, expanding the synthetic utility beyond that of unsubstituted analogs.

• [1] MeSH. Phenelzine: 2-Phenethylhydrazine, chemical structure C₆H₅-CH₂CH₂-NHNH₂ (no nitro substitution). View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source

(4-Nitrophenethyl)hydrazine HCl: Optimal Application Scenarios

Chromogenic Hydrazone-Derived Heterocycle Synthesis

Researchers engaged in high-throughput synthesis of hydrazone-derived heterocycles (e.g., pyrazoles, pyridazines, indoles) should preferentially select (4-Nitrophenethyl)hydrazine hydrochloride over 4-nitrophenylhydrazine. The ethylene spacer reduces steric hindrance for condensation with bulky ketones, while the para-nitro group enables real-time reaction monitoring via UV-Vis spectroscopy at λmax ≈ 370 nm . This combination accelerates library synthesis by providing immediate feedback on reaction progression and completion, a capability not available with non-nitrated phenethylhydrazine analogs. The chromogenic property is particularly valuable for optimizing reaction conditions in parallel synthesis platforms.

MAO and Related Amine Oxidase Inhibitor Design

For structure-activity relationship (SAR) studies exploring hydrazine-based monoamine oxidase (MAO) inhibitors, (4-Nitrophenethyl)hydrazine hydrochloride offers a strategically differentiated scaffold. The ethylene spacer aligns this compound with the pharmacophore geometry of phenelzine (a clinically used MAO inhibitor), while the para-nitro substituent introduces electronic modulation that may alter binding kinetics and isoform selectivity [1][2]. This combination of conformational flexibility and tunable electronics provides a distinct entry point for medicinal chemistry optimization not accessible with simpler aryl hydrazines or unsubstituted phenethylhydrazine. The potential reduced mutagenicity inferred from spacer-containing analogs further supports its prioritization in early-stage hit-to-lead campaigns where safety liabilities must be minimized [3].

Precursor for 4-Aminophenethylhydrazine

Synthetic chemists requiring 4-aminophenethylhydrazine—a valuable intermediate for azo dye synthesis, polymer chemistry, or further functionalization—should procure (4-Nitrophenethyl)hydrazine hydrochloride as the direct precursor. Catalytic hydrogenation or chemical reduction of the para-nitro group yields the corresponding aniline derivative in a single step, leveraging the nitro group as a masked amine . This synthetic route offers superior atom economy compared to alternative approaches that would require protecting group strategies if starting from unprotected aniline derivatives. The defined dihydrochloride salt form ensures accurate stoichiometric control during reduction reactions.

Carbonyl Detection Derivatization Reagent

Analytical chemists developing methods for carbonyl compound detection and quantification should consider (4-Nitrophenethyl)hydrazine hydrochloride as a derivatization reagent. The para-nitrophenyl moiety confers strong UV-Vis absorbance to derived hydrazones (λmax ≈ 370 nm), enabling sensitive detection by HPLC-UV or spectrophotometric methods . The ethylene spacer may improve chromatographic resolution of derivatized analytes compared to the more polar hydrazones derived from 4-nitrophenylhydrazine. This application is particularly relevant for environmental monitoring, food analysis, and pharmaceutical quality control where trace carbonyl impurities must be quantified.

Application

Selection Property

Validation Focus

Hydrazone-derived heterocycle library synthesis

Chromogenic nitro group, reduced steric hindrance

Condensation kinetics, UV-Vis reaction monitoring

Amine oxidase inhibitor SAR studies

Conformational flexibility, electronic modulation

Enzyme inhibition kinetics, selectivity profiling

Precursor for 4-aminophenethylhydrazine

Nitro group as masked amine

Reduction efficiency, amine purity

Carbonyl derivatization for HPLC-UV analysis

Chromogenic hydrazone formation, spacer effect on retention

Detection sensitivity, chromatographic resolution

• [1] MeSH. Phenelzine: 2-Phenethylhydrazine, MAO inhibitor chemical structure C₆H₅-CH₂CH₂-NHNH₂. View Source
• [2] Schumann, E. L., et al. (1962). The synthesis and pharmacological actions of ortho-substituted phenethylhydrazines. J Med Pharm Chem, 5(3), 493-502. View Source
• [3] Parodi, S., et al. (1981). Mutagenicity and toxicity of carcinogenic and other hydrazine derivatives. J Toxicol Environ Health, 8(5-6), 815-830. View Source